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Compound of Interest

Compound Name: hept-2-en-4-ol

Cat. No.: B11727709

A comprehensive search of available scientific literature reveals no specific documented
instances of hept-2-en-4-ol as a naturally occurring volatile organic compound (VOC)
produced by fungi. While fungi are prolific producers of a diverse array of VOCs, including a
variety of alcohols, current research does not specifically identify hept-2-en-4-ol as a fungal
metabolite.[1][2][3]

Fungi release complex mixtures of VOCs during their growth and development, and the
composition of these mixtures is dependent on the fungal species, substrate, and
environmental conditions.[1][3] These volatile compounds play crucial roles in fungal
communication, interactions with other organisms, and as agents in various biological
processes.[1][3] The most well-known fungal alcohol is 1-octen-3-ol, often referred to as
"mushroom alcohol,” which is characteristic of many fungal species.[1][3]

The study of fungal volatiles is an ongoing and important field of research.[1][2][3] These
compounds are of interest for their potential applications in various industries, including as
biofuels, flavoring agents, and biocontrol agents. For instance, VOCs produced by some
Trichoderma species have been shown to inhibit the growth of plant pathogenic fungi.

While the current body of research does not link hept-2-en-4-ol to fungal metabolism, the vast
and largely unexplored chemical diversity of fungi suggests that it may yet be identified in
future studies. The continual development of more sensitive analytical techniques for the
detection and identification of volatile compounds will undoubtedly lead to the discovery of
novel fungal metabolites.
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Due to the absence of specific data on the natural occurrence of hept-2-en-4-ol in fungi, it is
not possible to provide quantitative data, experimental protocols for its extraction from fungal
sources, or diagrams of related signaling pathways as requested. Further research is required
to determine if this compound is part of the fungal volatilome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b11727709?utm_src=pdf-body
https://www.benchchem.com/product/b11727709?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/37495313/
https://www.researchwithrutgers.com/en/publications/fungal-volatile-organic-compounds-2/
https://www.researchwithrutgers.com/en/publications/fungal-volatiles-have-physiological-properties/
https://www.benchchem.com/product/b11727709#natural-occurrence-of-hept-2-en-4-ol-in-fungi
https://www.benchchem.com/product/b11727709#natural-occurrence-of-hept-2-en-4-ol-in-fungi
https://www.benchchem.com/product/b11727709#natural-occurrence-of-hept-2-en-4-ol-in-fungi
https://www.benchchem.com/product/b11727709#natural-occurrence-of-hept-2-en-4-ol-in-fungi
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11727709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11727709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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